Cas no 2228444-31-1 (3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid
• CAS No: 2228444-31-1
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 6015681
• PubChem ID: 165634869
• Update Time: 2025-06-14

3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid
• 2228444-31-1
• EN300-1973179

• Inchi： 1S/C10H9F3O4/c11-10(12,13)7(4-9(16)17)6-2-1-5(14)3-8(6)15/h1-3,7,14-15H,4H2,(H,16,17)
• InChI Key： CXEVRFHVIRPAIR-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC(=CC=1O)O)(F)F

Computed Properties

• Exact Mass: 250.04529325g/mol
• Monoisotopic Mass: 250.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid

Comprehensive Overview of 3-(2,4-Dihydroxyphenyl)-4,4,4-trifluorobutanoic Acid (CAS No. 2228444-31-1): Properties, Applications, and Research Insights

3-(2,4-Dihydroxyphenyl)-4,4,4-trifluorobutanoic acid (CAS No. 2228444-31-1) is a fluorinated organic compound with a unique structural framework combining phenolic and trifluorobutanoic acid moieties. This specialized chemical has garnered significant attention in pharmaceutical and material science research due to its potential as a bioactive intermediate. The presence of both hydroxyl groups and a trifluoromethyl moiety enhances its reactivity, making it valuable for designing targeted molecular probes or drug candidates.

Recent studies highlight the compound’s role in enzyme inhibition, particularly in modulating pathways related to oxidative stress. Researchers are exploring its derivatives for applications in cosmeceuticals, where its antioxidant properties align with trends in anti-aging formulations. The fluorine atoms contribute to improved metabolic stability, a feature highly sought after in precision medicine development. This aligns with growing Google searches for "fluorinated bioactive compounds" and "sustainable drug design," reflecting broader industry interests.

Synthetic routes to 3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid often involve multi-step organic reactions, including Friedel-Crafts alkylation and selective fluorination. Analytical characterization via NMR and HPLC-MS confirms its high purity, critical for R&D applications. The compound’s solubility profile (polar organic solvents) and thermal stability (decomposition >200°C) make it suitable for high-throughput screening platforms.

From an SEO perspective, queries like "CAS 2228444-31-1 supplier" or "trifluorobutanoic acid derivatives" indicate commercial demand. Meanwhile, academic discussions focus on its structure-activity relationships (SAR), particularly how the 2,4-dihydroxyphenyl group influences binding affinity. Such topics resonate with AI-driven drug discovery trends, where machine learning models predict compound efficacy.

Environmental and regulatory aspects of 3-(2,4-dihydroxyphenyl)-4,4,4-trifluorobutanoic acid adhere to green chemistry principles. Its low ecotoxicity (per OECD guidelines) supports its use in biodegradable materials, a hotspot for sustainable innovation. This addresses frequent search terms like "eco-friendly fluorochemicals" and "non-toxic pharmaceutical excipients."

Future directions include optimizing scalable synthesis and exploring nanocarrier delivery systems for enhanced bioavailability. Collaborations between academia and industry aim to bridge gaps in translational research, leveraging this compound’s versatility. As patent filings increase, its commercial viability in personalized therapeutics continues to rise.